Cas no 90841-06-8 (Alanine,N-(2,4-dinitrophenyl)-2-methyl-)

Alanine,N-(2,4-dinitrophenyl)-2-methyl- structure
90841-06-8 structure
Product Name:Alanine,N-(2,4-dinitrophenyl)-2-methyl-
CAS No:90841-06-8
MF:C10H11N3O6
MW:269.210842370987
CID:809423
PubChem ID:263447
Update Time:2025-04-19

Alanine,N-(2,4-dinitrophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Alanine,N-(2,4-dinitrophenyl)-2-methyl-
    • 2-(2,4-dinitroanilino)-2-methylpropanoic acid
    • DNP-À-AMINOISOBUTYRIC ACID
    • DNP-ALPHA-AMINOISOBUTYRIC ACID
    • N-(2,4-Dinitro-phenyl)-2-amino-isobuttersaeure
    • n-(2,4-dinitrophenyl)-2-methylalanine
    • NSC97895
    • AKOS010512742
    • NSC-97895
    • 5-Pyrimidinecarboxylicacid,hydrazide(6CI,7CI,9CI)
    • 2-(2,4-dinitrophenylamino)-2-methylpropanoic acid
    • SCHEMBL3988345
    • 90841-06-8
    • FT-0755230
    • DTXSID10294756
    • Inchi: 1S/C10H11N3O6/c1-10(2,9(14)15)11-7-4-3-6(12(16)17)5-8(7)13(18)19/h3-5,11H,1-2H3,(H,14,15)
    • InChI Key: TXMJURUNBSYXRI-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 269.06500
  • Monoisotopic Mass: 269.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.522
  • Boiling Point: 499.9°Cat760mmHg
  • Flash Point: 256.1°C
  • Refractive Index: 1.648
  • PSA: 140.97000
  • LogP: 2.89750
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